4-Amino-5-benzoyl-2-[(4-tert-butylphenyl)methylsulfanyl]thiophene-3-carbonitrile

• IUPAC Name: 4-amino-5-benzoyl-2-[(4-tert-butylphenyl)methylsulfanyl]thiophene-3-carbonitrile
• InChI: InChI=1S/C23H22N2OS2/c1-23(2,3)17-11-9-15(10-12-17)14-27-22-18(13-24)19(25)21(28-22)20(26)16-7-5-4-6-8-16/h4-12H,14,25H2,1-3H3
• InChI Key: UXZLVPRETBMTOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=C(C(=C(S2)C(=O)C3=CC=CC=C3)N)C#N
• Molecular Formula: C23H22N2OS2
• Molecular Weight: 406.6 g/mol

Description

“4-Amino-5-benzoyl-2-[(4-tert-butylphenyl)methylsulfanyl]thiophene-3-carbonitrile” is a chemical compound with the CAS Number: 116171-03-0. It has a molecular weight of 274.37. The IUPAC name for this compound is 4-amino-5-benzoyl-2-(methylsulfanyl)-3-thiophenecarbonitrile.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H10N2OS2/c1-17-13-9(7-14)10(15)12(18-13)11(16)8-5-3-2-4-6-8/h2-6H,15H2,1H3. This code provides a specific representation of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the available sources.

Scientific Research Applications

Base Mediated Synthesis

Researchers have developed base-promoted synthesis methods for various compounds, potentially applicable to derivatives of thiophene-3-carbonitrile, like 4-Amino-5-benzoyl-2-[(4-tert-butylphenyl)methylsulfanyl]thiophene-3-carbonitrile. Singh et al. (2014) described a simple and efficient approach for synthesizing amino-aroyl/heteroaroyl/acetyl-naphthalene-carbonitriles, showcasing the versatility of such compounds in chemical synthesis (Singh et al., 2014).

Synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines

El-kashef et al. (2007) demonstrated the transformation of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile into pyrrolobenzo[b]thieno[1,4]diazepines. This work highlights the potential for thiophene-3-carbonitrile derivatives in synthesizing complex heterocyclic structures (El-kashef et al., 2007).

Crystal Structure Studies

The crystal structures of related compounds have been analyzed to understand their molecular configurations, which can be crucial in drug design and materials science. Zhang (2013) studied the crystal structure of a polysubstituted benzene derivative, providing insights into molecular interactions and configurations (Zhang, 2013).

Thermochemistry and Polymorphism

Yu et al. (2000) explored the thermochemistry and conformational polymorphism of hexamorphic crystal systems. This research is relevant for understanding the physical properties and stability of various chemical compounds, including thiophene derivatives (Yu et al., 2000).

Schiff Bases Synthesis

Puthran et al. (2019) synthesized Schiff bases using thiophene-3-carbonitrile derivatives, which were then screened for antimicrobial activity. This demonstrates the potential biomedical applications of thiophene derivatives (Puthran et al., 2019).

Conformational Polymorphism in Pharmaceuticals

Smith et al. (2006) conducted a detailed analysis of molecular structure in polymorphic forms of a related compound, 5-methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile, using solid-state NMR. This research is vital for understanding the polymorphism in pharmaceuticals (Smith et al., 2006).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of ingestion or skin contact, it’s recommended to call a poison center or doctor.